Cas no 1351641-83-2 (N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide
• CAS No: 1351641-83-2
• MF: C₁₇H₁₅NO₂S
• MW: 297.3715031147
• CID: 6511925
• PubChem ID: 71782430
• Update Time: 2025-06-07

N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide
• N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-1-naphthamide
• F5857-7977
• N-[2-hydroxy-2-(thiophen-2-yl)ethyl]naphthalene-1-carboxamide
• AKOS024524896
• N-(2-hydroxy-2-thiophen-2-ylethyl)naphthalene-1-carboxamide
• 1351641-83-2

• Inchi： 1S/C17H15NO2S/c19-15(16-9-4-10-21-16)11-18-17(20)14-8-3-6-12-5-1-2-7-13(12)14/h1-10,15,19H,11H2,(H,18,20)
• InChI Key： SZBYMZHLXYKRTA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C1=CC=CC2C=CC=CC1=2)=O)O

Computed Properties

• Exact Mass: 297.08234989g/mol
• Monoisotopic Mass: 297.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide

Introduction to N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide (CAS No. 1351641-83-2)

N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide (CAS No. 1351641-83-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a naphthalene core with functional groups that exhibit unique chemical and biological properties. The presence of both hydroxyl and thiophene moieties in its molecular framework suggests potential applications in the development of novel therapeutic agents and advanced materials.

The structural motif of N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide positions it as a promising candidate for further exploration in medicinal chemistry. The naphthalene ring, a well-known scaffold in many bioactive molecules, contributes to the compound's solubility and bioavailability, while the hydroxyl and thiophene groups introduce hydrogen bonding capabilities and electronic conjugation, respectively. These features are particularly relevant in the design of molecules that target specific biological pathways.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological activities. The thiophene ring, in particular, is a key structural element found in numerous drugs and natural products, known for its ability to modulate enzyme activity and receptor binding. The incorporation of thiophene into N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide not only enhances its molecular complexity but also opens up possibilities for interactions with biological targets that are not accessible to simpler molecules.

The hydroxyl group at the 2-position of the ethyl chain provides another layer of functionality, enabling the compound to engage in various chemical reactions such as esterification, etherification, and oxidation. These reactions are crucial for the synthesis of more complex derivatives that may exhibit enhanced therapeutic efficacy or improved pharmacokinetic profiles. The carboxamide functionality at the 1-position of the naphthalene ring further contributes to the compound's versatility, allowing for further derivatization through amide bond formation.

One of the most exciting aspects of N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide is its potential as a building block for drug discovery. The combination of hydrophobic and hydrophilic regions within its structure makes it an excellent candidate for designing molecules that can interact with both lipid and aqueous environments within biological systems. This dual functionality is particularly important for drugs that need to traverse cell membranes or interact with intracellular targets.

Recent studies have highlighted the importance of molecular diversity in the search for new therapeutic agents. Compounds like N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide offer a rich source of structural diversity, which can be leveraged to identify novel pharmacophores. By systematically modifying different parts of the molecule, researchers can optimize its interactions with biological targets, leading to more effective treatments for various diseases.

The synthesis of N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions, directed ortho-metalation (DoM), and transition-metal-catalyzed hydrogenation have all played crucial roles in enabling the efficient synthesis of this compound.

The potential applications of N-2-hydroxy-2-(thiophen-2-ylenaphthalene)-1-carboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system provided by the naphthalene and thiophene rings could lead to interesting electronic properties that are useful in optoelectronic devices.

In conclusion, N-2-hydroxy-N-(thiophenethyl)naphthalenecarboxamide represents a fascinating molecule with significant potential in both drug discovery and materials science. Its complex architecture and diverse functional groups make it a versatile scaffold for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative solutions to global health challenges.